![molecular formula C21H27Cl2N3O4 B4620018 methyl 4-({[4-(4-methoxyphenyl)-1-piperazinyl]acetyl}amino)benzoate dihydrochloride](/img/structure/B4620018.png)
methyl 4-({[4-(4-methoxyphenyl)-1-piperazinyl]acetyl}amino)benzoate dihydrochloride
Overview
Description
Methyl 4-({[4-(4-methoxyphenyl)-1-piperazinyl]acetyl}amino)benzoate dihydrochloride is a useful research compound. Its molecular formula is C21H27Cl2N3O4 and its molecular weight is 456.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 455.1378617 g/mol and the complexity rating of the compound is 506. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antimicrobial Activities
Some novel compounds, including those structurally related to methyl 4-({[4-(4-methoxyphenyl)-1-piperazinyl]acetyl}amino)benzoate dihydrochloride, were synthesized and demonstrated to possess good or moderate antimicrobial activities against various microorganisms. This highlights the compound's potential role in the development of new antimicrobial agents (Bektaş et al., 2010).
Medicinal Chemistry Synthesis
Research into the palladium-catalyzed CH functionalization of methyl 4-aminobenzoate and related compounds has expanded the toolkit for medicinal chemistry synthesis. This methodology supports the synthesis of complex molecules, including those related to this compound, with applications in drug discovery and development (Magano et al., 2014).
Anti-Inflammatory and Analgesic Agents
Compounds derived from visnaginone and khellinone, structurally related to this compound, have been synthesized and shown to exhibit significant anti-inflammatory and analgesic activities. This suggests the potential use of such compounds in developing new therapeutic agents for treating inflammation and pain (Abu‐Hashem et al., 2020).
Heterocyclic System Synthesis
The synthesis of methyl and phenylmethyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate and its use in preparing various heterocyclic systems demonstrates the compound's utility in organic chemistry and drug design. These systems have potential applications in pharmaceuticals, highlighting the broad utility of the compound in scientific research (Selič et al., 1997).
Antioxidant and Antimicrobial Potential
Novel oxime esters related to this compound have been synthesized and assessed for their antioxidant and antimicrobial potential. Certain compounds exhibited promising activities, indicating their potential in developing new antioxidant and antimicrobial agents (Harini et al., 2014).
Properties
IUPAC Name |
methyl 4-[[2-[4-(4-methoxyphenyl)piperazin-1-yl]acetyl]amino]benzoate;dihydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O4.2ClH/c1-27-19-9-7-18(8-10-19)24-13-11-23(12-14-24)15-20(25)22-17-5-3-16(4-6-17)21(26)28-2;;/h3-10H,11-15H2,1-2H3,(H,22,25);2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJGXCHBKEQPDQB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)CC(=O)NC3=CC=C(C=C3)C(=O)OC.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27Cl2N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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